Cas no 22118-57-6 (2-Heptene, 4-bromo-)

• Product Name: 2-Heptene, 4-bromo-
• CAS No: 22118-57-6
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 250454
• PubChem ID: 53426640
• Update Time: 2025-04-19

2-Heptene, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Heptene, 4-bromo-
• 4-Bromo-2-heptene
• 4-bromohept-2-ene
• DTXSID30699300
• 22118-57-6

• Inchi： 1S/C7H13Br/c1-3-5-7(8)6-4-2/h3,5,7H,4,6H2,1-2H3
• InChI Key： PZCKKTZCRIZAKZ-UHFFFAOYSA-N
• SMILES： BrC(C=CC)CCC

Computed Properties

• Exact Mass: 176.02009
• Monoisotopic Mass: 176.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.1702 (estimate)
• Melting Point: -98°C (estimate)
• Boiling Point: 161.96°C (estimate)
• Refractive Index: 1.4021 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides